Cas no 2227699-55-8 ((1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol
• CAS No: 2227699-55-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6294830
• PubChem ID: 165670350
• Update Time: 2025-05-20

(1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol
• EN300-1797098
• 2227699-55-8

• Inchi： 1S/C10H14N2O3/c1-7-3-2-4-8(12(14)15)10(7)9(13)5-6-11/h2-4,9,13H,5-6,11H2,1H3/t9-/m1/s1
• InChI Key： NJJYKHFXERBMIN-SECBINFHSA-N
• SMILES： O[C@H](CCN)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Additional information on (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol

Introduction to (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biochemical research. Among these, (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol (CAS No. 2227699-55-8) stands out due to its unique structural properties and potential applications. This compound, characterized by its specific stereochemistry and functional groups, has garnered significant attention in recent years for its role in drug discovery and molecular biology.

The molecular structure of (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol consists of a propanol backbone with an amino group at the third carbon and a 2-methyl-6-nitrophenyl group attached to the first carbon. This configuration imparts distinct chemical and biological properties, making it a valuable scaffold for developing novel therapeutic agents. The presence of the (1R) stereochemistry is particularly noteworthy, as enantiomeric purity can significantly influence the efficacy and safety of pharmaceutical compounds.

In recent years, there has been a growing interest in the development of chiral drugs, where the stereochemistry of a molecule can dramatically affect its biological activity. Studies have shown that enantiomers can exhibit different pharmacokinetic profiles, leading to varying therapeutic outcomes. The research on (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol has highlighted the importance of stereochemical control in drug design, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The 2-methyl-6-nitrophenyl moiety in this compound is particularly intriguing from a chemical biology perspective. Nitroaromatic compounds have been extensively studied for their potential antimicrobial and anti-inflammatory properties. The nitro group can undergo reduction to form an amine, which can be further functionalized to create more complex molecules. This reactivity makes (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol a versatile intermediate in synthetic chemistry, enabling the construction of diverse pharmacophores.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. Molecular docking studies have been performed on (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol to identify potential binding interactions with target proteins. These studies have revealed promising interactions with enzymes involved in metabolic pathways relevant to neurological disorders, suggesting its potential as a lead compound for further development.

The synthesis of (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol presents unique challenges due to its complex stereochemistry and functional groups. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods are critical for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

In conclusion, (1R)-3-amino-1-(2-methyl-6-nitrophenyl)propan-1-ol represents a significant advancement in chemical research with potential applications in pharmaceutical development. Its unique structural features and reactivity make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.